Cas no 1351644-83-1 (2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 1351644-83-1
• MF: C₁₄H₁₅N₅O₂S₂
• MW: 349.43119931221
• CID: 5961107
• PubChem ID: 56765773
• Update Time: 2025-05-21

2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• F6225-0433
• 2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 1351644-83-1
• AKOS024540142

• Inchi： 1S/C14H15N5O2S2/c1-8-17-18-13(22-8)15-11(20)7-19(2)14-16-12-9(21-3)5-4-6-10(12)23-14/h4-6H,7H2,1-3H3,(H,15,18,20)
• InChI Key： YPOCLVVWVYGPOO-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C)S1)(=O)CN(C1=NC2=C(OC)C=CC=C2S1)C

Computed Properties

• Exact Mass: 349.06671709g/mol
• Monoisotopic Mass: 349.06671709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 137Ų

Additional information on 2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Introduction to Compound with CAS No. 1351644-83-1 and Product Name: 2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

The compound with the CAS number 1351644-83-1 and the product name 2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines multiple heterocyclic rings, including benzothiazole and thiadiazole, which are well-known for their diverse biological activities. The presence of functional groups such as methylamino and acetamide further enhances its potential as a pharmacophore in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of benzothiazole derivatives in developing novel therapeutic agents. These compounds have demonstrated promising activities against various diseases, including cancer, infectious diseases, and inflammatory conditions. The structural motif of 4-methoxy-1,3-benzothiazol-2-yl in this compound is particularly noteworthy, as it has been shown to exhibit significant binding affinity to biological targets. This feature makes it a valuable scaffold for designing molecules with enhanced pharmacological properties.

The incorporation of the 5-methyl-1,3,4-thiadiazol-2-yl moiety further enriches the pharmacological profile of this compound. Thiadiazole derivatives are known for their broad-spectrum antimicrobial and anti-inflammatory effects. By combining these two heterocyclic systems, the compound achieves a synergistic effect that could lead to improved therapeutic outcomes. The acetamide group at the N-position adds another layer of functionality, which can influence both solubility and metabolic stability.

Current studies in computational chemistry have been instrumental in understanding the interactions of this compound with biological targets. Molecular docking simulations have revealed that the methylamino group interacts favorably with specific amino acid residues in protein binding pockets. This interaction is crucial for maintaining binding affinity and ensuring effective drug-receptor communication. Additionally, the electronic properties of the aromatic rings contribute to the compound's ability to modulate enzyme activity.

In vitro experiments have demonstrated encouraging results regarding the biological activity of this compound. Preliminary assays indicate potential efficacy against enzymes involved in cancer cell proliferation and inflammation pathways. The dual functionality provided by the benzothiazole and thiadiazole moieties allows for multiple points of interaction with biological targets, enhancing its therapeutic potential. Further research is ongoing to optimize its pharmacokinetic properties and assess its safety profile.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. The use of chiral auxiliaries or asymmetric catalysis could further refine the synthesis route to produce enantiomerically pure forms of the compound.

The development of novel drug candidates often relies on innovative synthetic methodologies to overcome challenges posed by complex molecular architectures. The synthesis of this particular compound exemplifies how modern chemical techniques can be applied to create structurally sophisticated molecules with desirable pharmacological properties. As research progresses, new synthetic strategies may emerge that will streamline the production process and reduce costs.

Regulatory considerations play a critical role in the progression of any new pharmaceutical entity from discovery to market approval. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the final product meets stringent quality standards. Detailed characterization studies, including spectroscopic analysis and chromatographic techniques, are essential to confirm the identity and purity of the compound before it can be advanced into clinical trials.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a versatile scaffold for developing next-generation drugs targeting complex diseases such as neurodegenerative disorders and autoimmune conditions. By leveraging cutting-edge chemical biology approaches, researchers aim to uncover new mechanisms of action that could revolutionize treatment strategies.

Collaborative efforts between academic institutions and pharmaceutical companies are vital for translating laboratory discoveries into clinical reality. The interdisciplinary nature of modern drug discovery necessitates expertise from chemists, biologists, pharmacologists, and clinicians working together towards common goals. Such collaborations enhance innovation while reducing risks associated with drug development.

The future prospects for this compound remain promising as ongoing research continues to explore its full potential. Advances in analytical techniques will provide deeper insights into its behavior within biological systems, enabling more precise targeting and optimization. As our understanding of disease mechanisms evolves further，this type of innovative molecular design will play an increasingly important role in addressing unmet medical needs.